Cas no 106850-17-3 (Methyl 5-amino-4-nitrothiophene-2-carboxylate)

• Product Name: Methyl 5-amino-4-nitrothiophene-2-carboxylate
• CAS No: 106850-17-3
• MF: C₆H₆N₂O₄S
• MW: 202.187839984894
• MDL: MFCD11042337
• CID: 135809
• PubChem ID: 20330731
• Update Time: 2024-11-03

Methyl 5-amino-4-nitrothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-4-nitrothiophene-2-carboxylate
• 2-Thiophenecarboxylic acid, 5-amino-4-nitro-, methyl ester
• Methyl 5-amino-4-nitro-2-thiophenecarboxylate
• QC-5916
• 5-aMino-4-nitro-
• 5-Amino-4-nitro-2-thiophenecarboxylic acid methyl ester
• 2-Thiophenecarboxylicacid,5-amino-4-nitro-,methylester(9CI)
• AK142026
• PubChem19424
• QNZKSILGWVCZJH-UHFFFAOYSA-N
• 3837AH
• FCH1401613
• TRA0041362
• SY023983
• AB0058799
• AX8078817
• ST24047970
• Methyl5-Amino-4-nitrothiophene-2-carboxylate
• 2-Thiophenecarboxylic acid,5-amino-4-nitro-,m
• A895742
• CS-11528
• 106850-17-3
• SCHEMBL1697985
• DTXSID90605548
• AKOS015911462
• CS-B0142
• SB66953
• MFCD11042337

• MDL： MFCD11042337
• Inchi： 1S/C6H6N2O4S/c1-12-6(9)4-2-3(8(10)11)5(7)13-4/h2H,7H2,1H3
• InChI Key： QNZKSILGWVCZJH-UHFFFAOYSA-N
• SMILES： S1C(=C(C=C1C(=O)OC)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 202.00500
• Monoisotopic Mass: 202.00482785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126
• XLogP3: 1.8

Experimental Properties

• Density: 1.544±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 416.9°C at 760 mmHg
• Flash Point: 205.9°C
• Refractive Index: 1.64
• Solubility: Very slightly soluble (0.67 g/l) (25 º C),
• PSA: 126.38000
• LogP: 2.12950